Cas no 1150114-81-0 (Methyl 2-bromo-5-(trifluoromethoxy)benzoate)

Methyl 2-bromo-5-(trifluoromethoxy)benzoate structure
1150114-81-0 structure
Product Name:Methyl 2-bromo-5-(trifluoromethoxy)benzoate
CAS No:1150114-81-0
MF:C9H6BrF3O3
MW:299.041352748871
MDL:MFCD12025999
CID:856800
PubChem ID:10935425
Update Time:2025-04-19

Methyl 2-bromo-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-5-(trifluoromethoxy)benzoate
    • SY346012
    • CS-0084359
    • METHYL2-BROMO-5-(TRIFLUOROMETHOXY)BENZOATE
    • AKOS015834892
    • MFCD12025999
    • EN300-1693850
    • Benzoic acid, 2-bromo-5-(trifluoromethoxy)-, methyl ester
    • CS-16027
    • 1150114-81-0
    • DTXSID10448979
    • DB-370736
    • SCHEMBL20594585
    • IETHWZNVMZUZKC-UHFFFAOYSA-N
    • MDL: MFCD12025999
    • Inchi: 1S/C9H6BrF3O3/c1-15-8(14)6-4-5(2-3-7(6)10)16-9(11,12)13/h2-4H,1H3
    • InChI Key: IETHWZNVMZUZKC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1C(=O)OC)OC(F)(F)F

Computed Properties

  • Exact Mass: 297.94524g/mol
  • Monoisotopic Mass: 297.94524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 35.5Ų

Methyl 2-bromo-5-(trifluoromethoxy)benzoate Pricemore >>

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